Cas no 21064-52-8 ( )

• Product Name: &nbsp
• CAS No: 21064-52-8
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 911047
• PubChem ID: 268511
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 8,9,10,11-tetrahydro-7H-benzo[c]carbazole
• 7,8,9,10-Tetrahydro-3,4-benzo-carbazol
• AC1L6KFA
• AC1Q1IQF
• AG-J-73228
• AR-1H4163
• CTK4E5797
• NSC108765
• MLS002704087
• CHEMBL1720180
• 21064-52-8
• SMR001570794
• DTXSID30296313
• NSC-108765
•  

• Inchi： 1S/C16H15N/c1-2-6-12-11(5-1)9-10-15-16(12)13-7-3-4-8-14(13)17-15/h1-2,5-6,9-10,17H,3-4,7-8H2
• InChI Key： FBIYLCTWYARPHI-UHFFFAOYSA-N
• SMILES： N1C2C=CC3C=CC=CC=3C=2C2CCCCC1=2

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 426.6°C at 760 mmHg
• Flash Point: 191.4°C
• Refractive Index: 1.732
• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles